N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C18H21N3O2/c1-21(2)16-11-9-14(10-12-16)13-19-20-18(22)17(23-3)15-7-5-4-6-8-15/h4-13,17H,1-3H3,(H,20,22)/b19-13+
• InChI Key: CVJHAQCBBLTMER-CPNJWEJPSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)C(C2=CC=CC=C2)OC
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC(=O)C(C2=CC=CC=C2)OC
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide, also known as DMABN, is a chemical compound that has been widely researched for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide is not fully understood, but it is believed to work by inducing apoptosis, or programmed cell death, in cancer cells. N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the expression of certain genes that are involved in cancer cell growth and proliferation. N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide has also been shown to increase the levels of reactive oxygen species, which can lead to oxidative stress and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide is that it is relatively easy to synthesize and purify, making it a cost-effective compound for use in lab experiments. However, one limitation is that it can be toxic to normal cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide. One area of interest is in the development of more targeted delivery methods for N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide, which could help to reduce toxicity to normal cells. Another area of interest is in the development of combination therapies that use N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide in combination with other anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide and its potential applications in other fields, such as anti-inflammatory therapy.

Synthesis Methods

N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide can be synthesized through the reaction of 2-methoxy-2-phenylacetic acid hydrazide with 4-(dimethylamino)benzaldehyde in the presence of a catalyst such as acetic acid. The resulting product is a yellow crystalline solid with a melting point of 223-225°C.

Scientific Research Applications

N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cells, including breast, lung, colon, and prostate cancer cells. N'-[4-(dimethylamino)benzylidene]-2-methoxy-2-phenylacetohydrazide has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.